4-bromo-N-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-[2-(4,5-dimethyl-6-oxopyrimidin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C14H16BrN3O3S/c1-10-11(2)16-9-18(14(10)19)8-7-17-22(20,21)13-5-3-12(15)4-6-13/h3-6,9,17H,7-8H2,1-2H3
• InChI Key: VJMCSFMQEAQIGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CCNS(=O)(=O)C2=CC=C(C=C2)Br)C
• Molecular Formula: C14H16BrN3O3S
• Molecular Weight: 386.27 g/mol

Description

4-bromo-N-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide is a chemical compound that is used in scientific research. It is a sulfonamide derivative that has been studied for its potential applications in various fields of research.

Scientific Research Applications

Pharmacokinetic Studies

A novel orally active non-peptide antagonist for endothelin receptors, TA-0201, and its major metabolites were quantitatively analyzed in rat plasma and tissues. This study developed a sensitive determination method using liquid chromatography tandem mass spectrometry (LC-MS/MS), which could significantly contribute to understanding the pharmacokinetic properties of related compounds (N. Ohashi, S. Nakamura, & M. Yoshikawa, 1999).

Chemical Synthesis and Spectral Studies

(E)-4-((4-Bromobenzylidene) amino)-N-(pyrimidin-2-yl) benzenesulfonamide was synthesized through condensation, characterized using FTIR and UV-Vis spectra, and analyzed through computational methods including DFT, HOMO–LUMO, and molecular docking studies. This compound showcases the synthesis of novel molecular structures with potential applications in medicinal chemistry (S. Sowrirajan, N. Elangovan, G. Ajithkumar, & K. Manoj, 2022).

Biological Activity

A series of novel 5‑bromo‑2-chloropyrimidin-4-amine derivatives were synthesized and evaluated for their in vitro antibacterial and antifungal activities. One compound exhibited significant antimicrobial activity, indicating the potential of these compounds in developing new antimicrobial agents (V. L. Ranganatha, T. Prashanth, H. Patil, D. G. Bhadregowda, & C. Mallikarjunaswamy, 2018).

Molecular Docking and SAR Studies

Novel pyrrolopyrimidin-6-yl benzenesulfonamides were identified as potent A2B adenosine receptor antagonists. This research not only provided insights into the synthesis and structure-activity relationship (SAR) of these compounds but also highlighted improved absorption properties, demonstrating their potential in therapeutic applications (Cristina Esteve et al., 2006).